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Compound of Interest

Compound Name: 2,6-Dichloro-3-methylpyridine

CAS No.: 58584-94-4

Cat. No.: B1299082

Get Quote

2,6-Dichloro-3-methylpyridine (CAS No. 58584-94-4) is a halogenated pyridine derivative

that serves as a crucial and versatile intermediate in the synthesis of complex organic

molecules.[1][2] Its strategic placement of two chlorine atoms and a methyl group on the

pyridine scaffold offers multiple reaction sites for derivatization, making it a valuable building

block in the fields of pharmaceuticals, agrochemicals, and dyestuffs.[1][3] The two chlorine

atoms, positioned at the electrophilic 2- and 6-positions of the pyridine ring, exhibit differential

reactivity, allowing for selective and controlled nucleophilic substitution. This property is

particularly advantageous in multi-step syntheses where regioselectivity is paramount for

achieving the desired molecular architecture. This guide provides a comprehensive overview of

the core physical properties, synthesis, purification, and chemical utility of 2,6-Dichloro-3-
methylpyridine, offering field-proven insights for its effective application in research and

development.

Physicochemical Properties
2,6-Dichloro-3-methylpyridine is an off-white to yellow crystalline solid at room temperature.

Its physical and chemical identifiers are critical for proper handling, characterization, and

regulatory compliance. The key properties are summarized in the table below.
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Property Value Reference(s)

CAS Number 58584-94-4 [1][2][3]

Molecular Formula C₆H₅Cl₂N [3][4]

Molecular Weight 162.02 g/mol [1]

Appearance
Off-white to yellow powder or

crystals

Melting Point 51.5-52.5 °C [1][3][5]

Boiling Point
233.0 °C at 760 mmHg 110-

116 °C at 12 Torr
[3][6]

Density ~1.3 g/cm³ [3][6]

Solubility

Slightly soluble in water.

Soluble in solvents like

dichloromethane,

chlorobenzene, and hexane.

[1]
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Canonical SMILES CC1=C(C=CC(=N1)Cl)Cl [4]

Synthesis and Purification
The synthesis of 2,6-dichloro-3-methylpyridine is most effectively achieved through the

chlorination of a pyridine-N-oxide precursor. This strategy leverages the activation of the

pyridine ring by the N-oxide functionality to facilitate chlorination at the 2- and 6-positions. A

well-documented method involves the reaction of a substituted pyridine-N-oxide with a strong

chlorinating agent like o-phthaloyl dichloride in the presence of a base.[1][7]

Detailed Synthesis Protocol
This protocol is based on a patented and literature-described procedure for the synthesis of

dichloropyridine derivatives.[7][8]
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Step 1: Reaction Setup

Equip a dry, three-necked, round-bottomed flask with a magnetic stirrer, a reflux condenser

with a nitrogen inlet, and a dropping funnel.

Under a nitrogen atmosphere, charge the flask with 2-chloro-5-methylpyridine-N-oxide (35.9

g, 0.25 mol) and chlorobenzene (200 mL).[8]

Step 2: Chlorination Reaction

Prepare a solution of o-phthaloyl dichloride (101.5 g, 0.50 mol) in chlorobenzene (50 mL)

and add it to the dropping funnel.[8]

Add the o-phthaloyl dichloride solution dropwise to the stirred reaction mixture over 30

minutes.[8]

Following the addition, add triethylamine (50.6 g, 0.50 mol) to the reaction mixture.[8]

Heat the mixture to reflux and maintain this temperature for 12 hours, monitoring the reaction

progress by a suitable technique (e.g., TLC or GC).[8]

Step 3: Workup and Isolation

After cooling to room temperature, a precipitate will have formed. Isolate the solid by filtration

and wash the filter cake with dichloromethane (50 mL).[8]

Combine the filtrates and remove the solvents (chlorobenzene and dichloromethane) by

distillation under reduced pressure.[8]

Step 4: Purification

The crude residue is subjected to steam distillation. During this process, maintain the pH of

the mixture at 6 by the portion-wise addition of a 45% sodium hydroxide solution.[7][8]

Collect the distillate and extract it three times with dichloromethane (100 mL each).[8]

Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and remove the

dichloromethane by distillation.[8]
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The resulting crude product is further purified by recrystallization from hexane to yield pure

2,6-dichloro-3-methylpyridine (yields reported around 68%).[7][8]

Synthesis Workflow Diagram
The following diagram illustrates the key steps in the synthesis and purification process.
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Caption: Reactivity map showing key sites for synthetic modification of 2,6-Dichloro-3-
methylpyridine.

Safety and Handling
2,6-Dichloro-3-methylpyridine is classified as a hazardous substance and must be handled

with appropriate precautions in a laboratory or industrial setting.

GHS Hazard Statements:

H302: Harmful if swallowed. [4] * H315: Causes skin irritation. [4] * H319: Causes serious

eye irritation. [4] * H335: May cause respiratory irritation. [4]* Personal Protective

Equipment (PPE): When handling this compound, personnel should wear safety goggles

or a face shield, chemical-resistant gloves, and a lab coat. Work should be conducted in a

well-ventilated fume hood to avoid inhalation of dust or vapors. * Storage: Store in a tightly

sealed container in a cool, dry, and well-ventilated area, away from incompatible

substances such as strong oxidizing agents. It is recommended to store under an inert

atmosphere (nitrogen or argon) at 2-8°C. [1]* Disposal: Dispose of chemical waste in

accordance with local, state, and federal regulations. Do not allow the material to enter

sewer systems or waterways.

Conclusion
2,6-Dichloro-3-methylpyridine is a synthetically valuable intermediate whose utility is rooted

in the distinct chemical environment of its substituents. The well-defined physical properties,

established synthesis protocol, and predictable reactivity make it a reliable building block for

chemists in pharmaceutical and materials science. While direct spectroscopic data is not

broadly published, its characterization is straightforward using standard analytical techniques. A

thorough understanding of its properties and reactivity, as outlined in this guide, is essential for

leveraging this compound to its full potential in the development of novel and complex

molecular targets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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